Cas no 2640957-86-2 (2-[1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperidin-4-yl]-1,8-naphthyridine)

• Product Name: 2-[1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperidin-4-yl]-1,8-naphthyridine
• CAS No: 2640957-86-2
• MF: C₂₁H₂₁N₃O₄S
• MW: 411.474143743515
• CID: 5318033
• PubChem ID: 155799569
• Update Time: 2025-05-23

2-[1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperidin-4-yl]-1,8-naphthyridine Chemical and Physical Properties

Names and Identifiers

• F6764-4013
• 2640957-86-2
• 2-[1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperidin-4-yl]-1,8-naphthyridine
• AKOS040727126
• 2-[1-[(2,3-Dihydro-1,4-benzodioxin-6-yl)sulfonyl]-4-piperidinyl]-1,8-naphthyridine

• Inchi： 1S/C21H21N3O4S/c25-29(26,17-4-6-19-20(14-17)28-13-12-27-19)24-10-7-15(8-11-24)18-5-3-16-2-1-9-22-21(16)23-18/h1-6,9,14-15H,7-8,10-13H2
• InChI Key： OEDMAQZAHADWBW-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CN=2)C=CC=1C1CCN(S(C2=CC=C3OCCOC3=C2)(=O)=O)CC1

Computed Properties

• Exact Mass: 411.12527733g/mol
• Monoisotopic Mass: 411.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 90Ų

Experimental Properties

• Density: 1.378±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 619.2±65.0 °C(Predicted)
• pka: 3.62±0.30(Predicted)

Additional information on 2-[1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperidin-4-yl]-1,8-naphthyridine

Introduction to 2-[1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperidin-4-yl]-1,8-naphthyridine and Its Significance in Modern Chemical Biology

The compound with the CAS no. 2640957-86-2, identified as 2-[1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperidin-4-yl]-1,8-naphthyridine, represents a fascinating molecule in the realm of chemical biology. This intricate structure combines elements of heterocyclic chemistry and pharmacophores, making it a subject of intense interest for researchers exploring novel therapeutic agents. The benzodioxine moiety and the piperidine ring are particularly noteworthy, as they are frequently incorporated into bioactive molecules due to their ability to modulate biological pathways.

In recent years, the field of chemical biology has witnessed significant advancements in the design and synthesis of molecules that target specific biological processes. The 1,8-naphthyridine core of this compound is a well-studied scaffold known for its versatility in drug discovery. Its planar structure and electron-rich nature allow it to interact with a variety of biological targets, including enzymes and receptors. The presence of the sulfonyl group further enhances its potential as a pharmacophore by increasing its solubility and binding affinity.

One of the most compelling aspects of this compound is its potential application in the development of neurological disorders. The benzodioxine moiety is structurally similar to compounds that have demonstrated efficacy in treating conditions such as depression and anxiety. Recent studies have highlighted the role of benzodioxine derivatives in modulating neurotransmitter systems, particularly serotonin and dopamine pathways. The combination of these features in 2-[1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperidin-4-yl]-1,8-naphthyridine suggests that it may possess unique properties suitable for addressing complex neurological conditions.

Moreover, the piperidine ring is another key structural feature that contributes to the compound's biological activity. Piperidine derivatives are widely recognized for their role in central nervous system (CNS) drug development due to their ability to cross the blood-brain barrier efficiently. The incorporation of a sulfonyl group into the piperidine ring further enhances its pharmacological profile by improving its metabolic stability and binding interactions. This makes 2-[1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperidin-4-yl]-1,8-naphthyridine an attractive candidate for further exploration in medicinal chemistry.

Recent research has also explored the potential of naphthyridine derivatives in oncology. The rigid structure of 1,8-naphthyridine allows it to interact with DNA and RNA at multiple sites, making it an ideal candidate for developing small-molecule inhibitors targeting cancer-related pathways. Studies have shown that naphthyridines can inhibit kinases and other enzymes involved in tumor growth and progression. The presence of both the benzodioxine and sulfonyl groups in this compound may enhance its ability to disrupt these pathways effectively.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the benzodioxine sulfonyl chloride, followed by nucleophilic substitution with piperidine derivatives. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to introduce the naphthyridine core efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy is crucial for characterizing the intermediate compounds and ensuring structural integrity.

In terms of biological evaluation, preliminary studies have shown promising results regarding the compound's interaction with various biological targets. In vitro assays have indicated that it exhibits moderate affinity for certain enzymes implicated in neurological disorders. Additionally, its ability to modulate ion channels has been observed, suggesting potential applications in treating conditions such as epilepsy and chronic pain. Further preclinical studies are necessary to fully elucidate its mechanism of action and therapeutic potential.

The development of novel drug candidates is often accompanied by challenges related to formulation and delivery. The solubility profile of 2-[1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperidin-4-yl]-1,8-naphthyridine needs to be carefully considered to ensure optimal bioavailability. Formulation strategies such as prodrugs or solubilizing agents may be employed to enhance its delivery efficiency. Additionally, considerations regarding metabolic stability and potential side effects are critical factors that must be addressed during drug development.

The integration of computational chemistry techniques has significantly accelerated the discovery process for new drug candidates like this one. Molecular modeling studies can predict binding interactions between the compound and target proteins with high accuracy. These insights help guide medicinal chemists in optimizing lead structures for improved potency and selectivity. Furthermore, virtual screening methods allow researchers to rapidly evaluate large libraries of compounds against known targets before proceeding with experimental validation.

As research continues to evolve, interdisciplinary approaches combining synthetic chemistry with computational biology will play an increasingly important role in drug discovery efforts. The case study presented here underscores how innovative molecular design can lead to promising candidates for treating complex diseases affecting millions worldwide. By leveraging cutting-edge technologies alongside traditional chemical methodologies, 2-[1-(2,3-dihydro-1...